Cas no 2228845-62-1 (3-(aminomethyl)-3-(4-methylpyrimidin-5-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(4-methylpyrimidin-5-yl)cyclobutan-1-ol
• CAS No: 2228845-62-1
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5976233
• PubChem ID: 165760914
• Update Time: 2025-05-20

3-(aminomethyl)-3-(4-methylpyrimidin-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(4-methylpyrimidin-5-yl)cyclobutan-1-ol
• EN300-1756796
• 2228845-62-1

• Inchi： 1S/C10H15N3O/c1-7-9(4-12-6-13-7)10(5-11)2-8(14)3-10/h4,6,8,14H,2-3,5,11H2,1H3
• InChI Key： QMANWLHYOFIKCG-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CN=CN=C2C)(CN)C1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72Ų

Additional information on 3-(aminomethyl)-3-(4-methylpyrimidin-5-yl)cyclobutan-1-ol

Introduction to 3-(Aminomethyl)-3-(4-Methylpyrimidin-5-yl)cyclobutan-1-ol (CAS No. 2228845-62-1)

3-(Aminomethyl)-3-(4-methylpyrimidin-5-yl)cyclobutan-1-ol, with the CAS number 2228845-62-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules known as pyrimidine derivatives, which have shown promising biological activities, particularly in the treatment of various diseases such as cancer and neurological disorders.

The structure of 3-(aminomethyl)-3-(4-methylpyrimidin-5-yl)cyclobutan-1-ol is characterized by a cyclobutanol ring fused with a pyrimidine moiety and an aminomethyl group. The cyclobutanol ring provides rigidity and conformational constraints, while the pyrimidine moiety contributes to the compound's biological activity through interactions with specific receptors or enzymes. The aminomethyl group adds further functional diversity, enabling the compound to form hydrogen bonds and other interactions that are crucial for its pharmacological effects.

Recent studies have highlighted the potential of 3-(aminomethyl)-3-(4-methylpyrimidin-5-yl)cyclobutan-1-ol in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells.

In addition to its anticancer properties, 3-(aminomethyl)-3-(4-methylpyrimidin-5-yl)cyclobutan-1-ol has also shown promise in neurodegenerative diseases. A study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress and apoptosis, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular calcium levels and reduce the production of reactive oxygen species (ROS).

The pharmacokinetic properties of 3-(aminomethyl)-3-(4-methylpyrimidin-5-yl)cyclobutan-1-ol have been extensively studied to ensure its suitability for clinical development. Preclinical data indicate that this compound has favorable oral bioavailability, good plasma stability, and low toxicity. These characteristics make it an attractive candidate for further optimization and evaluation in preclinical models.

To further enhance its therapeutic potential, researchers are exploring various strategies to improve the solubility and permeability of 3-(aminomethyl)-3-(4-methylpyrimidin-5-yl)cyclobutan-1-ol. Techniques such as prodrug design, nanoparticle formulation, and co-administration with absorption enhancers are being investigated to optimize its delivery and efficacy.

In conclusion, 3-(aminomethyl)-3-(4-methylpyrimidin-5-yl)cyclobutan-1-ol (CAS No. 2228845-62-1) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further development in the fields of oncology and neurology. Ongoing research is expected to uncover additional therapeutic applications and refine its clinical utility.